Cas no 1290900-22-9 (2-Amino-1-{2-azabicyclo[2.2.1]heptan-2-yl}propan-1-one)

• Product Name: 2-Amino-1-{2-azabicyclo[2.2.1]heptan-2-yl}propan-1-one
• CAS No: 1290900-22-9
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 4778973
• Update Time: 2025-06-07

2-Amino-1-{2-azabicyclo[2.2.1]heptan-2-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-{2-azabicyclo[2.2.1]heptan-2-yl}propan-1-one
• 2-amino-1-(2-azabicyclo[2.2.1]heptan-2-yl)propan-1-one
• 2-Amino-1-{2-azabicyclo[2.2.1]heptan-2-yl}propan-1-one

• Inchi： 1S/C9H16N2O/c1-6(10)9(12)11-5-7-2-3-8(11)4-7/h6-8H,2-5,10H2,1H3
• InChI Key： YYOAJFBCYSMDRU-UHFFFAOYSA-N
• SMILES： O=C(C(C)N)N1CC2CCC1C2

Computed Properties

• Exact Mass: 168.126263138 g/mol
• Monoisotopic Mass: 168.126263138 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.3
• Molecular Weight: 168.24

Additional information on 2-Amino-1-{2-azabicyclo[2.2.1]heptan-2-yl}propan-1-one

Introduction to 2-Amino-1-{2-azabicyclo[2.2.1]heptan-2-yl}propan-1-one (CAS No. 1290900-22-9)

2-Amino-1-{2-azabicyclo[2.2.1]heptan-2-yl}propan-1-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1290900-22-9, belongs to a class of molecules characterized by a fused bicyclic azabond system, which is a rare structural motif that often confers distinct chemical and pharmacological properties.

The molecular framework of 2-Amino-1-{2-azabicyclo[2.2.1]heptan-2-yl}propan-1-one consists of a seven-membered azabicycloalkane core linked to a propanone moiety via an amide bond. This structural arrangement introduces conformational constraints that can influence the compound's interactions with biological targets, making it a promising candidate for drug discovery efforts aimed at modulating enzyme activity and receptor binding. The presence of both amino and carbonyl functional groups further enhances its versatility, allowing for diverse derivatization strategies that can fine-tune its pharmacological profile.

In recent years, there has been growing interest in the development of novel scaffolds derived from bicyclic azabonds due to their ability to mimic natural product structures and exhibit unique pharmacokinetic properties. Studies have demonstrated that such compounds can exhibit enhanced solubility and improved metabolic stability, which are critical factors for the design of next-generation therapeutics. The specific conformational rigidity imparted by the azabicyclo[2.2.1]heptane ring system in 2-Amino-1-{2-azabicyclo[2.2.1]heptan-2-yl}propan-1-one makes it particularly well-suited for applications in the development of small-molecule inhibitors targeting enzymes with complex binding pockets.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of biologically active molecules with therapeutic relevance. Researchers have explored its utility in generating derivatives that exhibit inhibitory effects against various enzymes implicated in human diseases, including kinases, proteases, and other metabolic enzymes. The flexibility provided by the amide linkage allows for the introduction of substituents that can optimize binding affinity and selectivity, making this compound a valuable tool in medicinal chemistry libraries.

The synthesis of 2-Amino-1-{2-azabicyclo[2.2.1]heptan-2-yl}propan-1-one presents unique challenges due to the complexity of the bicyclic azabond system. However, advances in synthetic methodologies have enabled more efficient routes to this target molecule, including transition-metal-catalyzed reactions and novel cyclization strategies that facilitate the construction of the azabicycloalkane core. These advancements have not only improved yields but also opened up new avenues for structural diversification, allowing chemists to explore a broader range of potential pharmacophores.

Recent computational studies have shed light on the binding modes of 2-Amino-1-{2-azabicyclo[2.2.1]heptan-2-yl}propan-1-one with its intended biological targets, providing insights into how its structural features contribute to its observed activities. Molecular docking simulations have revealed that the compound can effectively occupy binding pockets through hydrogen bonding interactions mediated by its amino and carbonyl groups, as well as hydrophobic interactions involving the bicyclic core. These findings have guided the optimization efforts aimed at enhancing its potency and selectivity against specific therapeutic targets.

The pharmacological evaluation of CAS No 1290900-22-9 has yielded promising results in preclinical studies, where it has demonstrated efficacy in models relevant to various diseases. For instance, early-stage investigations have shown that derivatives derived from this scaffold exhibit inhibitory activity against certain kinases involved in cancer progression, suggesting their potential as lead compounds for oncology drug development. Additionally, studies on related compounds have hinted at their utility in modulating inflammatory pathways, making them attractive candidates for therapeutic applications in chronic inflammatory disorders.

The growing body of evidence supporting the biological relevance of azabicycloalkane-based molecules underscores their importance as privileged scaffolds in drug discovery. The unique structural features of cas no 1290900 22 9, including its rigid bicyclic core and functionalizable amide linkage, make it an exceptionally versatile platform for generating novel therapeutics with tailored biological activities. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly significant role in the development of innovative treatments across multiple therapeutic areas.

In conclusion, 1290900 22 9 represents a structurally intriguing compound with substantial potential in pharmaceutical research and drug development。 Its distinctive chemical architecture and functional attributes position it as a valuable building block for designing next-generation therapeutics。 With ongoing advancements in synthetic chemistry and computational biology，the full therapeutic promise of this molecule is only beginning to be realized，and future studies are expected to further elucidate its applications in medicine。